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Compound of Interest

Compound Name: (+/-)-Anatoxin A fumarate

Cat. No.: B2740578

Technical Data: (+/-)-Anatoxin A Fumarate

This document provides the molecular weight and Chemical Abstracts Service (CAS) number
for (+/-)-Anatoxin A fumarate, a potent nicotinic acetylcholine receptor agonist.[1] This
neurotoxin is a bicyclic amine originally isolated from the cyanobacterium Anabaena flos aquae
and is of significant interest in neuroscience research for studying diseases characterized by
low acetylcholine levels, such as Alzheimer's and Parkinson's disease.[1]

Physicochemical Properties

The fundamental physicochemical properties of (+/-)-Anatoxin A fumarate are summarized in
the table below. This information is critical for researchers in experimental design, including the
preparation of stock solutions and determination of molar concentrations.
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Property Value Citation(s)
Molecular Weight 281.31 g/mol [1112][3]
CAS Number 1219922-30-1 [11[3][4][5]
Molecular Formula C10H15NO ¢ C4H404 [1112]14]

1-(9-azabicyclo[4.2.1]non-2-
Common Name en-2-yl)-ethanone, 2- [1][4]

butenedioate

Synonyms (¥)-Anatoxin o fumarate [5]

It is important to note that a different CAS number, 64285-06-9, is associated with the free base
of anatoxin-A and sometimes with the (+)-enantiomer salt, whereas the CAS number 1219922-
30-1 specifically corresponds to the racemic (+/-) mixture as a fumarate salt.[2][4][6]

Due to the complex nature of generating detailed experimental protocols and signaling pathway
diagrams, this guide focuses on providing the core physicochemical data. Researchers should
consult peer-reviewed literature for specific experimental methodologies and pathway
information related to their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and CAS number for (+/-)-Anatoxin A
fumarate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2740578#molecular-weight-and-cas-number-for-
anatoxin-a-fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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